Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C17H20N2O4 B2579637 6-tert-butyl 2-methyl 7,8-dihydropyrrolo[3,2-e]indole-2,6(3H)-dicarboxylate CAS No. 107474-66-8

6-tert-butyl 2-methyl 7,8-dihydropyrrolo[3,2-e]indole-2,6(3H)-dicarboxylate

Cat. No. B2579637
CAS RN: 107474-66-8
M. Wt: 316.357
InChI Key: MIZUMQMOWWRMIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08664407B2

Procedure details

210 mg (0.63 mMol) of 2 was treated with an HBr-ethyl acetate solution for 30 minutes. The solvent was evaporated and the resulting salt 3 was dried under high vacuum. The 0.63 mmol of 3 prepared above was reacted with 210 mg (0.69 mMol) of 4 in 10 mL of DMF in the presence of 133 mg (0.69 mMol) of EDC for 2 hours. The solvent was evaporated and the crude purified over silica. To give 160 mg of 5 (47.6% yield). M+1=518
Name
2
Quantity
210 mg
Type
reactant
Reaction Step One
Name
HBr ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3
Quantity
0.63 mmol
Type
reactant
Reaction Step Two
Name
4
Quantity
210 mg
Type
reactant
Reaction Step Three
Name
EDC
Quantity
133 mg
Type
reactant
Reaction Step Three
Name
DMF
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
5
Yield
47.6%

Identifiers

REACTION_CXSMILES
N(C(=C[C:10]1C=CC=[C:15]2[C:11]=1[CH:12]=CN2)C(OC)=O)=[N+]=[N-].Br.[C:20]([O:23]CC)(=[O:22])C.[CH:26]1[C:30]2=[C:31]3[C:35]([CH:36]=[CH:37][C:29]2=[N:28][C:27]=1[C:38]([O:40][CH3:41])=[O:39])=[N:34][CH:33]=[CH:32]3.C1C2=C3C(=CC=C2NC1)NC(C(OC)=O)=C3.C(Cl)CCl>CN(C=O)C>[C:11]([O:23][C:20]([N:34]1[C:35]2[C:31](=[C:30]3[C:29](=[CH:37][CH:36]=2)[NH:28][C:27]([C:38]([O:40][CH3:41])=[O:39])=[CH:26]3)[CH2:32][CH2:33]1)=[O:22])([CH3:10])([CH3:12])[CH3:15] |f:1.2|

Inputs

Step One
Name
2
Quantity
210 mg
Type
reactant
Smiles
N(=[N+]=[N-])C(C(=O)OC)=CC1=C2C=CNC2=CC=C1
Name
HBr ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
Br.C(C)(=O)OCC
Step Two
Name
3
Quantity
0.63 mmol
Type
reactant
Smiles
C1=C(N=C2C1=C1C=CN=C1C=C2)C(=O)OC
Step Three
Name
4
Quantity
210 mg
Type
reactant
Smiles
C1CNC=2C1=C1C=C(NC1=CC2)C(=O)OC
Name
EDC
Quantity
133 mg
Type
reactant
Smiles
C(CCl)Cl
Name
DMF
Quantity
10 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was evaporated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the resulting salt 3 was dried under high vacuum
CUSTOM
Type
CUSTOM
Details
The solvent was evaporated
CUSTOM
Type
CUSTOM
Details
the crude purified over silica

Outcomes

Product
Name
5
Type
product
Smiles
C(C)(C)(C)OC(=O)N1CCC2=C3C=C(NC3=CC=C21)C(=O)OC
Measurements
Type Value Analysis
AMOUNT: MASS 160 mg
YIELD: PERCENTYIELD 47.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.